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Compound of Interest

Compound Name: (1R,2R)-2-PCCA hydrochloride

Cat. No.: B15604148

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of (1R,2R)-2-PCCA hydrochloride, a potent G

protein-coupled receptor 88 (GPR88) agonist, and its alternatives. The focus is on off-target

screening, presenting available data, outlining experimental protocols for assessing target

specificity, and contextualizing the importance of comprehensive profiling in drug development.

While direct, publicly available off-target screening panel data for (1R,2R)-2-PCCA
hydrochloride is limited, this guide leverages data from closely related analogs and

established screening methodologies to inform researchers on best practices and potential off-

target liabilities.

Introduction to (1R,2R)-2-PCCA Hydrochloride and
GPR88
(1R,2R)-2-PCCA hydrochloride is a diastereomer of 2-PCCA and a potent agonist of the

GPR88 receptor.[1][2] GPR88 is an orphan GPCR predominantly expressed in the striatum, a

critical brain region involved in motor control, cognition, and reward pathways. Its activation is

known to inhibit adenylyl cyclase through Gαi/o protein coupling, leading to a decrease in
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intracellular cyclic AMP (cAMP) levels. This signaling pathway makes GPR88 a promising

therapeutic target for various central nervous system (CNS) disorders.

On-Target Potency Comparison of GPR88 Agonists
The on-target potency of (1R,2R)-2-PCCA hydrochloride and other known GPR88 agonists is

a key performance indicator. The following table summarizes their half-maximal effective

concentrations (EC50) in various assays.

Compound
EC50 (Cell-Free
Assay)

EC50 (Cell-Based
cAMP Assay)

Notes

(1R,2R)-2-PCCA

hydrochloride
3 nM[1][2][3]

56 nM (HEK293 cells)

[1], 603 nM (GPR88-

22F cells)[1][2][3]

Potent GPR88

agonist.

(1S,2S)-2-PCCA

hydrochloride
Not Reported

Less active than

(1R,2R)-2-PCCA[4]

Diastereomer of

(1R,2R)-2-PCCA.

2-PCCA Not Reported
116 nM (HEK293

cells)[5]

Mixture of

diastereomers.

RTI-13951-33 Not Reported 25 nM[6]

Potent, selective, and

brain-penetrant

agonist.[6]

RTI-122 Not Reported 11 nM

A potent and brain-

penetrant agonist with

good metabolic

stability.

GPR88 agonist 2 Not Reported 14 µM
A potent and brain-

penetrant agonist.

GPR88 agonist 3 Not Reported 204 nM

An agonist for

research in psychiatric

and

neurodegenerative

disorders.
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Off-Target Screening Profile: A Comparative
Perspective
Comprehensive off-target screening is crucial to identify unintended interactions that could lead

to adverse effects or misinterpretation of experimental results. While specific off-target

screening panel data for (1R,2R)-2-PCCA hydrochloride is not readily available in the public

domain, the profile of the structurally related and potent GPR88 agonist, RTI-13951-33,

provides a valuable benchmark.

RTI-13951-33: This compound was tested against a panel of 38 GPCRs, ion channels, and

neurotransmitter transporters and showed no significant off-target activity.[6] This level of

selectivity is a desirable characteristic for a therapeutic candidate and highlights the standard

of screening that should be applied to other GPR88 agonists, including (1R,2R)-2-PCCA
hydrochloride.

2-PCCA: It has been reported that 2-PCCA exhibits nonspecific GTPγS binding activity in the

mouse striatum, suggesting potential off-target interactions.[7] This underscores the importance

of thorough off-target screening for compounds within this chemical series.

Given the absence of published data, it is recommended that researchers working with

(1R,2R)-2-PCCA hydrochloride conduct comprehensive off-target screening to assess its

selectivity profile.

Experimental Protocols for Off-Target Screening
A multi-faceted approach is recommended to robustly assess the off-target profile of a

compound like (1R,2R)-2-PCCA hydrochloride.

Broad Panel Screening (e.g., Eurofins SafetyScreen,
CEREP BioPrint)
These commercially available services provide rapid screening against a large and diverse

panel of receptors, ion channels, transporters, and enzymes.

Objective: To identify potential off-target binding interactions at physiologically relevant

concentrations.
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Methodology:

Compound Submission: A sample of the test compound (e.g., (1R,2R)-2-PCCA
hydrochloride) is submitted at a specified concentration (typically 1-10 µM).

Binding Assays: The compound is tested in radioligand binding assays against a panel of

hundreds of molecular targets.

Data Analysis: The percentage of inhibition of radioligand binding is determined. A

significant inhibition (typically >50%) flags a potential off-target interaction.

Follow-up: For any identified "hits," dose-response curves are generated to determine the

binding affinity (Ki).

Cellular Functional Assays
For any off-target binding "hits," it is essential to determine if this interaction translates to

functional activity (agonist, antagonist, or allosteric modulator).

Objective: To characterize the functional consequences of off-target binding.

Methodology:

Cell Line Selection: Utilize cell lines endogenously expressing the off-target receptor or

recombinant cell lines.

Assay Principle: Measure downstream signaling events relevant to the off-target receptor

(e.g., cAMP accumulation, calcium flux, β-arrestin recruitment).

Agonist Mode: The compound is added to the cells, and the functional response is

measured.

Antagonist Mode: The cells are stimulated with a known agonist for the off-target receptor

in the presence and absence of the test compound.

Data Analysis: Dose-response curves are generated to determine the potency (EC50 or

IC50) of the off-target effect.
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Cell Microarray Technology (e.g., Retrogenix)
This technology allows for the screening of small molecules against a vast library of human cell

surface and secreted proteins to identify novel off-targets.

Objective: To uncover unanticipated off-target interactions with membrane proteins in a

cellular context.

Methodology:

Library of Human Proteins: A library of plasmids, each encoding a different human

membrane or secreted protein, is arrayed and used to transfect human cells in a

microarray format.

Compound Incubation: The labeled test compound is incubated with the cell microarray.

Detection: Binding of the compound to specific cells expressing a particular protein is

detected, typically via fluorescence.

Hit Identification: The protein expressed by the cells to which the compound binds is

identified as a potential off-target.

Visualizing Key Pathways and Workflows
To aid in the understanding of the biological context and experimental design, the following

diagrams are provided.

Extracellular Plasma Membrane

Intracellular

(1R,2R)-2-PCCA
hydrochloride GPR88Binds Gαi/o ProteinActivates

Adenylyl CyclaseInhibits cAMPConverts

ATP

Protein Kinase AActivates Downstream
Cellular Response

Phosphorylates
Targets
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Click to download full resolution via product page

Caption: GPR88 Signaling Pathway.
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Caption: General Off-Target Screening Workflow.
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(1R,2R)-2-PCCA hydrochloride is a valuable research tool due to its high potency as a

GPR88 agonist. However, a comprehensive understanding of its selectivity is paramount for the

accurate interpretation of experimental data and for assessing its therapeutic potential. While

direct off-target screening data for (1R,2R)-2-PCCA hydrochloride is not widely published, the

precedent set by related compounds like RTI-13951-33 emphasizes the importance of

conducting thorough off-target liability assessments. By employing a multi-tiered screening

strategy encompassing broad binding panels and functional assays, researchers can gain a

clearer picture of the selectivity profile of (1R,2R)-2-PCCA hydrochloride and make more

informed decisions in their drug discovery and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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